Cas no 108213-07-6 (1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone)

• Product Name: 1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone
• CAS No: 108213-07-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 127855
• PubChem ID: 13813925
• Update Time: 2025-04-18

1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone
• Ethanone, 1,1-(1-methyl-1H-pyrrole-2,4-diyl)bis- (9CI)
• Ethanone,1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis- (9CI)
• 108213-07-6
• 1,1'-(1-Methyl-1H-pyrrole-2,4-diyl)diethanone

• Inchi： 1S/C9H11NO2/c1-6(11)8-4-9(7(2)12)10(3)5-8/h4-5H,1-3H3
• InChI Key： WDAYLJLOILSTGJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C(C)=O)=CN1C

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07